Cas no 3993-73-5 (5-Methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid)

• Product Name: 5-Methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid
• CAS No: 3993-73-5
• MF: C₆H₆N₂O₄
• MW: 170.122841358185
• MDL: MFCD08582786
• CID: 306180
• PubChem ID: 77612
• Update Time: 2025-10-29

5-Methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-5-methyl-2,6-dioxo-
• 5-methyl-2,4-dioxo-1H-pyrimidine-6-carboxylic acid
• 5-Methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid
• 5-Methylorotic acid
• 1,2,3,6-Tetrahydro-5-methyl-2,6-dioxopyrimidine-4-carboxylic acid
• 2,6-Dihydroxy-5-methyl-4-carboxy pyrimidine
• 2,6-Dihydroxy-5-methyl-4-pyrimidinecarboxylic acid
• 4-Pyrimidinecarboxylic acid, 2,6-dihydroxy-5-methyl-
• 5-methyl-2,6-dioxo-1,2,3,6-tetrahydropyri
• 6-Thyminecarboxylic acid
• Methylorotic acid
• NSC 52390
• NSC 98530
• Orotic acid, 5-methyl-
• UQBMFARVSOQVQE-UHFFFAOYSA-N
• 4-Pyrimidinecarboxylic acid, 1,2,3,6-tetrahydro-5-methyl-2,6-dioxo-
• AKOS003382324
• 4-Pyrimidinecarboxylic acid,6-dihydroxy-5-methyl-
• DTXSID3063257
• LS-08257
• FT-0692771
• NSC98530
• EINECS 223-640-4
• 2,6-dihydroxy-5-methyl-pyrimidine-4-carboxylic acid
• NSC667244
• NSC52390
• AKOS006271501
• 3993-73-5
• NSC-52390
• 1,2,3,6-tetrahydro-5-methyl-2,6-dioxo-4-pyrimidinecarboxylic acid
• NS00030689
• X622X6K3B8
• 4-Pyrimidinecarboxylic acid,2,3,6-tetrahydro-5-methyl-2,6-dioxo-
• NSC-667244
• NSC-98530
• 5-METHYLOROTICACID
• SCHEMBL13828658
• SCHEMBL2894307
• AT35843
• 5-methyl orotic acid
• MFCD08582786
• UNII-X622X6K3B8
• 2,6-dihydroxy-5-methylpyrimidine-4-carboxylic acid
• STK895054
• ALBB-024895
• DB-069896

• MDL： MFCD08582786
• Inchi： 1S/C6H6N2O4/c1-2-3(5(10)11)7-6(12)8-4(2)9/h1H3,(H,10,11)(H2,7,8,9,12)
• InChI Key： UQBMFARVSOQVQE-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C(=O)O)NC(N1)=O

Computed Properties

• Exact Mass: 170.03278
• Monoisotopic Mass: 170.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5A^2
• XLogP3: -0.9

Experimental Properties

• Density: 1.505
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.546
• PSA: 95.5

5-Methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 5-Methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid

Research Brief on 5-Methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid (CAS: 3993-73-5)

5-Methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid (CAS: 3993-73-5) is a pyrimidine derivative that has garnered significant interest in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly those targeting enzymes and receptors involved in inflammatory and metabolic disorders. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

Recent literature indicates that 5-Methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid serves as a versatile scaffold for the design of novel inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of dipeptidyl peptidase-4 (DPP-4) inhibitors, which are critical for the treatment of type 2 diabetes. The study reported that derivatives of this compound exhibited potent inhibitory activity against DPP-4, with IC50 values in the nanomolar range. These findings underscore the compound's potential as a lead structure for antidiabetic drug development.

In addition to its role in diabetes research, 5-Methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid has been investigated for its anti-inflammatory properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that certain analogs of this compound effectively suppressed the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. The study attributed this activity to the compound's ability to modulate the NF-κB signaling pathway, suggesting its potential as a therapeutic agent for chronic inflammatory diseases.

From a chemical perspective, the stability and reactivity of 5-Methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid have been subjects of recent investigations. A 2023 paper in Tetrahedron Letters detailed a novel synthetic route for this compound, emphasizing its high yield and scalability under mild reaction conditions. The study also highlighted the compound's compatibility with various protecting groups, making it a valuable intermediate for complex molecular architectures. These advancements in synthetic methodology are expected to facilitate further exploration of its pharmacological potential.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 5-Methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid derivatives. A 2023 review in Expert Opinion on Drug Discovery pointed out issues such as poor oral bioavailability and rapid metabolic clearance, which could limit their clinical utility. However, the review also proposed strategies such as prodrug design and formulation optimization to address these limitations, paving the way for future research.

In conclusion, 5-Methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid (CAS: 3993-73-5) represents a promising candidate for drug discovery, with demonstrated applications in diabetes and inflammation research. Recent studies have elucidated its chemical and biological properties, while also identifying areas for further improvement. Continued research into its derivatives and mechanisms of action is likely to yield valuable insights and potential therapeutics in the coming years.